Cas no 69180-28-5 (D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl-)

D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl- structure
69180-28-5 structure
Product Name:D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl-
CAS No:69180-28-5
MF:C12H20O11
MW:340.280605316162
CID:511043
PubChem ID:194305
Update Time:2025-04-19

D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl- Chemical and Physical Properties

Names and Identifiers

    • D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl-
    • 2,5-anhydromannitol iduronate
    • DTXSID70988886
    • 2,5-Anhydro-3-O-hexopyranuronosylhexitol
    • D-Mannitol, 2,5-anhydro-3-O-alpha-L-idopyranuronosyl-
    • (2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(2R,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)oxolan-3-yl]oxyoxane-2-carboxylic acid
    • alpha-Iduronate 2,5-anhydro-D-mannitol
    • 69180-28-5
    • Inchi: 1S/C12H20O11/c13-1-3-5(15)9(4(2-14)21-3)22-12-8(18)6(16)7(17)10(23-12)11(19)20/h3-10,12-18H,1-2H2,(H,19,20)/t3-,4-,5-,6+,7+,8-,9-,10-,12-/m1/s1
    • InChI Key: JRRMYAOAFIXYNJ-KNVKOCHKSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@H](C(=O)O)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H](CO)[C@H]1O

Computed Properties

  • Exact Mass: 340.101
  • Monoisotopic Mass: 340.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.4
  • Topological Polar Surface Area: 186Ų

Experimental Properties

  • Density: 1.76
  • Boiling Point: 725.7°C at 760 mmHg
  • Flash Point: 273.8°C
  • Refractive Index: 1.64
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